N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide

• IUPAC Name: N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C13H18N4O/c1-2-5-17-6-3-12(4-7-17)16-13(18)11-8-14-10-15-9-11/h2,8-10,12H,1,3-7H2,(H,16,18)
• InChI Key: NFWLNDAKIZZNCR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCC(CC1)NC(=O)C2=CN=CN=C2
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom, and its derivatives are widely used in the pharmaceutical industry due to their significant biological activities

Preparation Methods

The synthesis of N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide can be achieved through various synthetic routes. One common method involves the condensation of a piperidine derivative with a pyrimidine carboxamide precursor. The reaction typically requires the use of a catalyst and specific reaction conditions to ensure high yield and purity . Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining cost-effectiveness and efficiency .

Chemical Reactions Analysis

N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the piperidine or pyrimidine rings .

Scientific Research Applications

N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has been studied for its potential as an acetylcholinesterase inhibitor, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer’s disease . Additionally, its derivatives have shown promise in anti-inflammatory and anticancer research .

Mechanism of Action

The mechanism of action of N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide involves its interaction with specific molecular targets. For instance, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic neurotransmission . This mechanism is particularly relevant in the context of neurodegenerative diseases where cholinergic deficits are observed .

Comparison with Similar Compounds

N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide can be compared with other piperidine and pyrimidine derivatives. Similar compounds include 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide and various substituted piperidines . What sets N-(1-prop-2-enylpiperidin-4-yl)pyrimidine-5-carboxamide apart is its unique combination of the piperidine and pyrimidine moieties, which may confer distinct biological activities and therapeutic potential .